Cas no 918107-52-5 (3(2H)-Isothiazolone, 2-(1-naphthalenylmethyl)-)

• Product Name: 3(2H)-Isothiazolone, 2-(1-naphthalenylmethyl)-
• CAS No: 918107-52-5
• MF: C₁₄H₁₁NOS
• MW: 241.308242082596
• CID: 780072
• PubChem ID: 15987209
• Update Time: 2025-04-19

3(2H)-Isothiazolone, 2-(1-naphthalenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isothiazolone, 2-(1-naphthalenylmethyl)-
• 2-(naphthalen-1-ylmethyl)-1,2-thiazol-3-one
• DTXSID40580932
• 918107-52-5
• SCHEMBL14640460
• 2-[(naphthalen-1-yl)methyl]-2,3-dihydro-1,2-thiazol-3-one
• 2-(naphthalen-1-ylmethyl)isothiazol-3(2H)-one
• 2-[(Naphthalen-1-yl)methyl]-1,2-thiazol-3(2H)-one

• Inchi： 1S/C14H11NOS/c16-14-8-9-17-15(14)10-12-6-3-5-11-4-1-2-7-13(11)12/h1-9H,10H2
• InChI Key： RFOXRRVWKIDYHD-UHFFFAOYSA-N
• SMILES： S1C=CC(N1CC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 241.05613515g/mol
• Monoisotopic Mass: 241.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.6Ų